Cas no 83623-61-4 (((4-Phenylbutyl)hydroxyphosphoryl)acetic acid)

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid structure
83623-61-4 structure
Product Name:((4-Phenylbutyl)hydroxyphosphoryl)acetic acid
CAS No:83623-61-4
MF:C12H17O4P
MW:256.234744787216
CID:60588
PubChem ID:13102401
Update Time:2025-09-25

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • ((4-Phenylbutyl)hydroxyphosphoryl)acetic acid
    • [Hydroxy(4-phenylbutyl)phosphinyl]-acetic acid
    • 4-Phenybutyl 2-Carboxyethylphosphinic Acid (Fosinopril Impurity)
    • 2-[hydroxy(4-phenylbutyl)phosphoryl]acetic acid
    • 4-Phenybutyl 2-Carbo
    • 4-Phenybutyl 2-Carboxyethylphosphinic Acid (Fosinopril Impurity)
    • AC-7633
    • 2-[Hydroxy(4-phenylbutyl)phosphinyl]acetic acid (ACI)
    • Acetic acid, [hydroxy(4-phenylbutyl)phosphinyl]- (9CI)
    • NS00008505
    • EC 412-170-7
    • 2-[Hydroxy(4-phenylbutyl)phosphinyl]acetic acid
    • JZ6U8XS6PA
    • AKOS015967055
    • [Hydroxy-(4-phenylbutyl)phosphinyl]acetic acid
    • FT-0673732
    • 83623-61-4
    • DTXSID90518220
    • 4-Phenybutyl 2-Carboxyethylphosphinic Acid (Fosinopril Impurity A)
    • [Hydroxyl(4-phenylbutyl)phosphinyl] acetic acid
    • Acetic acid, 2-[hydroxy(4-phenylbutyl)phosphinyl]-
    • SCHEMBL7379076
    • [HYDROXY(4-PHENYLBUTYL)PHOSPHORYL]ACETIC ACID
    • Hydroxyl(4-phenylbutyl)phosphinyl]aceticacid
    • WRXLMKMDSUIHDK-UHFFFAOYSA-N
    • 4-Phenybutyl 2-Carboxyethylphosphinic Acid
    • Inchi： 1S/C12H17O4P/c13-12(14)10-17(15,16)9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,13,14)(H,15,16)
    • InChI Key： WRXLMKMDSUIHDK-UHFFFAOYSA-N
    • SMILES： O=C(CP(CCCCC1C=CC=CC=1)(O)=O)O

Computed Properties

  • Exact Mass: 256.08600
  • Monoisotopic Mass: 256.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.252
  • Boiling Point: 559.5 °C at 760 mmHg
  • Flash Point: 559.5 °C at 760 mmHg
  • Refractive Index: 1.541
  • PSA: 84.41000
  • LogP: 2.36430

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Security Information

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
1283470-15MG
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Production Method

Production Method 1

79-08-3 79-08-3
86552-32-1 86552-32-1
83623-61-4 83623-61-4
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Catalysts: Triethylamine Solvents: Chloroform
Reference
preparation of high-purity phosphinic acid derivatives
, Japan, , ,

Production Method 2

86552-32-1 86552-32-1
83623-61-4 83623-61-4
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Hexamethyldisilazane Solvents: Acetonitrile ;  rt → 55 °C
1.2 Solvents: Acetonitrile ;  3 h, 50 - 55 °C; 74 - 78 °C; 74 °C → 40 °C
1.3 Reagents: Water ;  < 40 °C
Reference
Process Development for the Preparation of a Monopril Intermediate by a Trimethylsilyl-Modified Arbuzov Reaction
Anderson, Neal G.; et al, Organic Process Research & Development, 1997, 1(3), 211-216

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Raw materials

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Preparation Products

((4-Phenylbutyl)hydroxyphosphoryl)acetic acid Related Literature

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